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Introduction

Sodium fluoride (NaF) is an inorganic ionic compound with the chemical formula NaF.[1] Itis a
colorless or white crystalline solid that is readily soluble in water.[1][2] In the laboratory, sodium
fluoride is a versatile reagent with a range of applications, from its use as a fluoride source in
chemical synthesis to its role as a potent enzyme inhibitor in biochemical assays.[3][4] This
technical guide provides an in-depth overview of the core chemical and physical properties of
sodium fluoride, detailed experimental protocols for their determination, and a summary of its
key biological interactions, designed to support its effective and safe use in a research and
development setting.

Core Properties of Sodium Fluoride

The fundamental physical and chemical characteristics of sodium fluoride are summarized
below, providing essential data for its handling, storage, and application in experimental design.

Physical Properties

Sodium fluoride typically appears as a colorless, odorless crystalline solid or a white powder.
[5] It possesses a cubic crystal structure, similar to sodium chloride, with a lattice spacing of
approximately 462 pm.[1][6]
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Property Value References
Molecular Formula NaF [5]
Molar Mass 41.988 g/mol [5]

Colorless crystalline solid or
Appearance ] [2][5]
white powder

Odor Odorless [1]
Density 2.558 g/cm3 [1][6]
Melting Point 993 °C (1819 °F; 1266 K) [1]
Boiling Point 1704 °C (3099 °F; 1977 K) [1]

I 36.4 g/L at 0 °C40.4 g/L at 20
Solubility in Water [1][6]
°C50.5 g/L at 100 °C

Crystal Structure Cubic [1][6]
Refractive Index 1.3252 [6]
Vapor Pressure 1 mmHg at 1077 °C [1]

Chemical Properties

Sodium fluoride is an ionic compound that readily dissociates in water to yield sodium (Na*)
and fluoride (F~) ions.[1] The pH of an aqueous solution of sodium fluoride is basic, with a 1%
solution having a pH of 6.5 and a 4% solution having a pH of 7.6.[7]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8060357/
https://pubmed.ncbi.nlm.nih.gov/8060357/
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://pubmed.ncbi.nlm.nih.gov/8060357/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/1744080/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/1744080/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://pubmed.ncbi.nlm.nih.gov/1744080/
https://pubmed.ncbi.nlm.nih.gov/1744080/
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://www.benchchem.com/product/b1217037?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8381408/
https://www.benchchem.com/product/b1217037?utm_src=pdf-body
https://www.vedantu.com/cbse/cbse-experiment-for-class-9-physics-density-of-solid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Description References

Acidity (pKa of conjugate acid,

P 3.20 [1]

_ Basic (pH 8 for a standard
pH of aqueous solution ) [6]
solution)

Reacts with electrophilic
chlorides (e.g., acyl chlorides,
sulfur chlorides).[1] Used in
Reactivity desilylation reactions in
organic synthesis.[1] Reacts
with strong acids to produce

toxic hydrogen fluoride gas.[8]

Slightly soluble in hydrogen
fluoride and ammonia;

Solubility in other solvents negligible in alcohol, acetone, [1]
sulfur dioxide, and

dimethylformamide.

Safety and Handling

Sodium fluoride is classified as toxic by both inhalation of dusts or aerosols and ingestion.[1]
High doses can affect the heart and circulatory system.[1] The lethal dose for a 70 kg human is
estimated to be 5-10 grams.[1]

Hazard Category Description GHS Pictograms

Acute Toxicity, Oral Category 3: Toxic if swallowed.

Category 2: Causes skin

Skin Corrosion/Irritation

irritation.
Serious Eye Damage/Eye Category 2A: Causes serious I
Irritation eye irritation. :

Handling Precautions:
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o Work with sodium fluoride in a well-ventilated area, preferably a fume hood, to avoid
inhalation of dust.[9]

o Wear appropriate personal protective equipment (PPE), including a lab coat, nitrile gloves,
and safety goggles.[9]

e Avoid contact with strong acids, as this will liberate highly toxic hydrogen fluoride gas.[8]
» Store in a cool, dry place away from incompatible materials.[3]

Experimental Protocols

The following sections detail standard laboratory methodologies for determining the key
physical properties of sodium fluoride.

Determination of Melting Point

Principle: The melting point of a pure crystalline solid is a characteristic physical property. The
temperature at which the solid phase transitions to a liquid phase at atmospheric pressure is
recorded as the melting point. For pure substances, this transition occurs over a narrow
temperature range.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry sodium fluoride is packed into
a capillary tube to a height of 2-3 mm.[10]

o Apparatus: A calibrated melting point apparatus is used.

e Procedure:

[e]

The capillary tube containing the sample is placed in the heating block of the apparatus.

o

The sample is heated at a steady rate (approximately 1-2 °C per minute) when
approaching the expected melting point.

o

The temperature at which the first liquid droplet appears is recorded as the onset of
melting.
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o The temperature at which the entire sample has transformed into a liquid is recorded as

the completion of melting.

o The melting point is reported as a range between these two temperatures.

Determination of Aqueous Solubility

Principle: The solubility of a substance in a particular solvent at a specific temperature is the

maximum amount of that substance that can dissolve in a given amount of the solvent to form

a saturated solution.

Methodology:

e Sample Preparation: A known volume of deionized water (e.g., 100 mL) is placed in a beaker

with a magnetic stir bar.

e Procedure:

o

The temperature of the water is brought to and maintained at a constant, recorded value
(e.g., 20 °C).

Small, pre-weighed portions of sodium fluoride are added to the water while stirring
continuously.

Sodium fluoride is added until a small amount of undissolved solid remains, indicating
that the solution is saturated.

The mixture is stirred for a sufficient period to ensure equilibrium is reached.
The undissolved solid is separated from the saturated solution by filtration.

The mass of the undissolved sodium fluoride is determined by drying and weighing the
filter paper and its contents.

The mass of dissolved sodium fluoride is calculated by subtracting the mass of the
undissolved solid from the total mass added.
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o Solubility is expressed as grams of sodium fluoride per 100 mL or per liter of water at the
specified temperature.

Determination of Density

Principle: The density of a solid can be determined by measuring its mass and volume. For an
irregularly shaped solid, the volume can be determined by the displacement of a liquid in which
the solid is insoluble.

Methodology:

o Mass Measurement: The mass of a sample of sodium fluoride crystals is accurately
measured using an analytical balance.

e Volume Measurement (Liquid Displacement):

o A graduated cylinder is partially filled with a liquid in which sodium fluoride is insoluble
(e.g., a saturated sodium fluoride solution or an organic solvent like ethanol). The initial
volume of the liquid is recorded.[11]

o The weighed sodium fluoride sample is carefully added to the graduated cylinder,
ensuring it is fully submerged and no air bubbles are trapped.

o The final volume of the liquid is recorded.

o The volume of the sodium fluoride sample is the difference between the final and initial
liquid volumes.

o Calculation: The density is calculated by dividing the mass of the sodium fluoride sample
by its determined volume.

Determination of pH of an Aqueous Solution

Principle: The pH of a solution is a measure of its acidity or alkalinity. It is determined by the
concentration of hydrogen ions (H*). The pH of a sodium fluoride solution is influenced by the
hydrolysis of the fluoride ion (F~), a weak base.

Methodology:
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e Solution Preparation: A solution of known concentration (e.g., 0.1 M) of sodium fluoride is
prepared by dissolving a calculated mass of NaF in a known volume of deionized water.

e Apparatus: A calibrated pH meter with a glass electrode is used.

o Calibration: The pH meter is calibrated using standard buffer solutions of known pH (e.g., pH
4,7, and 10).

¢ Measurement:

o The pH electrode is rinsed with deionized water and then with a small amount of the
sodium fluoride solution to be measured.

o The electrode is immersed in the bulk of the sodium fluoride solution.

o The solution is gently stirred, and the pH reading is allowed to stabilize before being
recorded.

Biological Interactions and Signaling Pathways

Sodium fluoride is widely used in biochemical and cell biology research due to its ability to
modulate specific enzymatic activities and signaling pathways.

Inhibition of Glycolysis

Fluoride ions are potent inhibitors of the glycolytic enzyme enolase.[12][13] Enolase catalyzes
the conversion of 2-phosphoglycerate to phosphoenolpyruvate, a critical step in the energy-
generating pathway of glycolysis.[14] By inhibiting this enzyme, sodium fluoride can
effectively block glycolysis, leading to a depletion of cellular ATP.[15] This inhibitory effect is a
key reason for its use as an antiglycolytic agent in blood sample collection for glucose
measurement.[12]
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Caption: Inhibition of the glycolytic enzyme enolase by sodium fluoride.

Activation of G-Proteins

In the presence of trace amounts of aluminum and magnesium ions, fluoride can activate
heterotrimeric G-proteins.[1][16] The aluminum fluoride complex (AlF4~) acts as a phosphate
analog, mimicking the y-phosphate of GTP.[16] This complex binds to the GDP-bound a-
subunit of the G-protein, inducing a conformational change that mimics the active, GTP-bound
state.[1] This leads to the dissociation of the Ga subunit from the By-dimer and the subsequent
activation of downstream signaling cascades.
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Caption: Activation of G-proteins by the aluminum fluoride complex.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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